![molecular formula C17H25ClN2O3 B1682904 Tilisolol hydrochloride CAS No. 62774-96-3](/img/structure/B1682904.png)
Tilisolol hydrochloride
Overview
Description
Tilisolol hydrochloride, also known as Selecal, is a beta blocker . It is used in the treatment of hypertension and angina . It has been reported to have antiarrhythmic properties . Due to its relatively long half-life, this compound is suitable for once-a-day dosing .
Molecular Structure Analysis
This compound has a molecular formula of C17H25ClN2O3 . Its InChIKey is SGPGESCZOCHFCL-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 304.385 . The melting point is 203-205°C . It should be stored in a sealed, dry environment at room temperature .
Scientific Research Applications
Synthesis and Development
- Synthesis and Forms : Tilisolol hydrochloride, a non-selective β-adrenoceptor blocker, was originally developed for treating hypertension and angina pectoris. Its optically active forms, (S) and (R)-tilisolol, were synthesized from inexpensive phthalic anhydride in a multi-step process (Qian et al., 2009).
Vasorelaxant and Hypotensive Effects
- Effects on Blood Pressure : In studies involving isolated rat thoracic aorta and pithed rats, tilisolol demonstrated vasorelaxant and hypotensive effects, potentially through the opening of K+ channels (Sugai et al., 1991).
Pharmacological Actions
- Action on ATP-sensitive K+ Channels : Research indicates that this compound can activate the ATP-sensitive K+ channel (KATP channel) in cultured porcine coronary artery smooth muscle cells, particularly in the presence of adenosine 5′-diphosphate (ADP) (Takakura et al., 1996).
- Coronary Artery Dilation : Another study found that tilisolol dilates coronary arteries in dogs through an ATP-sensitive K+-channel opening mechanism, suggesting its potential use in managing coronary circulation (Liu et al., 1996).
Ophthalmic Applications
- Prodrug Approach for Ocular Delivery : Lipophilic derivatives of tilisolol have been synthesized for ocular delivery. These derivatives showed promising results in enhancing penetration through ocular membranes and increasing tilisolol concentration in aqueous humor, indicating potential use in treating glaucoma (Sasaki et al., 1993).
- Ophthalmic Drug Delivery Systems : Research on drug release from ophthalmic inserts of tilisolol suggests its effectiveness in controlling drug release and potentially improving ocular bioavailability and reducing toxicity of ophthalmic drugs (Sasaki et al., 1993).
Cardiac and Vascular Effects
- Electrophysiologic Effects on Cardiac Myocytes : Tilisolol has been shown to affect the electrophysiologic properties of isolated guinea pig ventricular myocytes, suggesting its potential utility in managing cardiac arrhythmias (Sakai et al., 1996).
Other Studies
- Ischemic Myocardial Metabolism : Tilisolol demonstrated protective effects on ischemic myocardial energy and carbohydrate metabolism, indicating its potential in managing ischemic conditions (Hayase et al., 1994).
- Ocular Pharmacokinetics : Studies on the ocular pharmacokinetics of tilisolol after instillation in anesthetized rabbits provided insights into its absorption and distribution patterns, suggesting its effectiveness in ocular therapies (Sasaki et al., 1999).
Mechanism of Action
Mode of Action
Tilisolol hydrochloride acts as a β-adrenoceptor antagonist . This means it binds to β-adrenoceptors, blocking them from being activated by adrenaline and noradrenaline, the body’s natural stimulants . This interaction results in a decrease in heart rate and blood pressure .
Biochemical Pathways
This compound affects the neuroactive ligand-receptor interaction pathway and the adrenergic signaling in cardiomyocytes pathway . By blocking β-adrenoceptors, this compound inhibits the normal signaling processes of these pathways, leading to its therapeutic effects .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). After intravenous administration, this compound shows a biexponential curve in its concentration-time profile . This suggests that the drug undergoes a two-compartment model of distribution, with rapid distribution to tissues followed by a slower elimination phase
Result of Action
The primary result of this compound’s action is the dilation of coronary arteries . This is achieved through an ATP-sensitive K+ channel opening mechanism . The dilation of coronary arteries improves blood flow to the heart muscle, reducing the risk of angina (chest pain) and other cardiovascular complications .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of other drugs can affect its action. One study found that the vasodilatory effect of this compound on the coronary circulation was suppressed by glibenclamide, an ATP-sensitive K+ channel blocker . This suggests that the efficacy of this compound can be influenced by the presence of other medications in the body .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[3-(tert-butylamino)-2-hydroxypropoxy]-2-methylisoquinolin-1-one;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3.ClH/c1-17(2,3)18-9-12(20)11-22-15-10-19(4)16(21)14-8-6-5-7-13(14)15;/h5-8,10,12,18,20H,9,11H2,1-4H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGPGESCZOCHFCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC(COC1=CN(C(=O)C2=CC=CC=C21)C)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3021350 | |
Record name | Tilisolol hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3021350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62774-96-3 | |
Record name | 1(2H)-Isoquinolinone, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-2-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62774-96-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tilisolol hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3021350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TILISOLOL HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JW02T8UTIN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary mechanism of action of tilisolol hydrochloride?
A1: this compound functions as an adenosine 5′-diphosphate (ADP)-dependent ATP-sensitive potassium channel (KATP channel) opener. [, , ] Unlike other KATP channel openers like levcromakalim and pinacidil, this compound requires the presence of ADP to activate these channels effectively. [] This activation leads to vasorelaxation and hypotensive effects. [, , ]
Q2: How does the vasodilatory effect of this compound differ from other beta-blockers like propranolol?
A2: Unlike propranolol, which can cause peripheral vasoconstriction, this compound lowers blood pressure and heart rate without causing this side effect. [, ] This difference stems from this compound's unique KATP channel opening mechanism. [, ]
Q3: What role does glibenclamide play in understanding the action of this compound?
A3: Glibenclamide, a specific KATP channel antagonist, has been instrumental in elucidating the mechanism of action of this compound. Studies have shown that glibenclamide can antagonize the hypotensive effects of this compound, suggesting that these effects are indeed mediated by KATP channel opening. []
Q4: Has this compound demonstrated any potential for adverse effects?
A4: While this compound exhibits a favorable vasodilatory profile compared to some other beta-blockers, there have been reports of photosensitivity reactions associated with its use. [, ] Further research is needed to fully characterize the nature and incidence of these reactions.
Q5: Are there any known structural analogs of this compound, and how do their activities compare?
A5: While the provided research does not delve into specific structural analogs, it highlights the distinct mechanisms of KATP channel opening exhibited by this compound, nicorandil, levcromakalim, and pinacidil. [] This suggests opportunities for structure-activity relationship studies to further explore the impact of structural modifications on activity and selectivity. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.